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For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the covalent labeling of antibodies with Cy5

carboxylic acid (mono SO3). The procedure involves a two-step process: the activation of the

dye's carboxylic acid group to an amine-reactive intermediate, followed by the conjugation to

primary amines on the antibody.

The cyanine dye, Cy5, is a bright, far-red fluorescent label widely used in various applications,

including immunofluorescence, flow cytometry, and Western blotting. Its emission in the far-red

spectrum minimizes autofluorescence from biological samples. The presence of a sulfonic acid

group (SO3) enhances the water solubility of the dye.

Principle of the Reaction
Labeling antibodies with a carboxylic acid-containing dye like Cy5 acid requires the activation

of the carboxyl group into a more reactive species that can readily form a stable amide bond

with the primary amine groups (e.g., on lysine residues) of the antibody. This is typically

achieved using a carbodiimide crosslinker, such as 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) to

form a more stable, amine-reactive NHS ester intermediate.
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Experimental Protocols
Materials and Reagents

Antibody: Purified antibody to be labeled (concentration of 1-10 mg/mL is recommended).[1]

The antibody should be in an amine-free buffer like PBS (Phosphate Buffered Saline). Avoid

buffers containing Tris or glycine.[2][3]

Cy5 carboxylic acid (mono SO3)

Activation Reagents:

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS) for a water-

soluble alternative.

Solvent: Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) of high quality.

[1][2]

Buffers:

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.7-6.0.

Conjugation Buffer: 0.1 M Sodium Bicarbonate or Sodium Borate buffer, pH 8.3-8.5.[4][5]

Quenching Buffer: 1 M Tris-HCl or Glycine, pH 7.4-8.0.

Purification System: Gel filtration column (e.g., Sephadex G-25) or dialysis tubing (10-14 kDa

MWCO).

Spectrophotometer

Antibody Preparation
If the antibody is in a buffer containing primary amines (e.g., Tris, glycine), it must be

exchanged into an amine-free buffer such as PBS (pH 7.2-7.4).[6]
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This can be achieved by dialysis against PBS overnight at 4°C with multiple buffer changes,

or by using a desalting column.

Adjust the antibody concentration to 2-10 mg/mL in PBS. Higher concentrations generally

lead to better labeling efficiency.[1][7]

Preparation of Reagent Stock Solutions
Cy5 Acid Stock Solution: Prepare a 10 mM stock solution of Cy5 carboxylic acid in

anhydrous DMSO or DMF. Vortex to ensure it is fully dissolved.[4][8]

EDC Stock Solution: Prepare a 100 mM stock solution of EDC in Activation Buffer (0.1 M

MES, pH 4.7-6.0) immediately before use.

NHS/Sulfo-NHS Stock Solution: Prepare a 100 mM stock solution of NHS or Sulfo-NHS in

Activation Buffer immediately before use.

Activation of Cy5 Carboxylic Acid
In a microcentrifuge tube, combine the Cy5 acid stock solution with the EDC and NHS/Sulfo-

NHS stock solutions. A typical molar ratio is 1:10:20 (Cy5:EDC:NHS).

Incubate the reaction mixture for 15-30 minutes at room temperature in the dark to form the

amine-reactive NHS ester.

Conjugation of Activated Cy5 to Antibody
Adjust the pH of the prepared antibody solution to 8.3-8.5 by adding 1/10th volume of 1 M

sodium bicarbonate buffer.[6]

Slowly add the activated Cy5 solution to the antibody solution while gently vortexing. The

recommended molar ratio of dye to antibody can range from 5:1 to 20:1.[9] This may need to

be optimized for each specific antibody.

Incubate the reaction for 1-2 hours at room temperature with continuous stirring, protected

from light.[2][5]

Quenching the Reaction (Optional)
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To stop the reaction, add a quenching buffer such as Tris-HCl or glycine to a final

concentration of 50-100 mM.[4]

Incubate for 15-30 minutes at room temperature.[4]

Purification of the Labeled Antibody
Separate the Cy5-labeled antibody from the unreacted dye and byproducts using a gel

filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS.

The labeled antibody will elute in the void volume, while the smaller, unconjugated dye

molecules will be retained in the column.

Alternatively, the labeled antibody can be purified by extensive dialysis against PBS at 4°C.

Characterization of the Conjugate: Calculating the
Degree of Labeling (DOL)
The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each

antibody molecule. An optimal DOL is typically between 2 and 10.[10][11]

Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the

maximum absorbance of Cy5 (~646 nm, Amax).[7]

Calculate the concentration of the antibody and the dye using the Beer-Lambert law and the

following equations:

Corrected A280 (A280corr) = A280 - (Amax × CF280)

Where CF280 is the correction factor for the dye's absorbance at 280 nm (for Cy5, this

is approximately 0.04).[7]

Antibody Concentration (M) = A280corr / ε_protein

Where ε_protein is the molar extinction coefficient of the antibody at 280 nm (for IgG,

~210,000 M⁻¹cm⁻¹).[10]

Dye Concentration (M) = Amax / ε_dye
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Where ε_dye is the molar extinction coefficient of Cy5 at its Amax (~271,000 M⁻¹cm⁻¹).

[7]

DOL = Dye Concentration (M) / Antibody Concentration (M)

Data Presentation
Parameter Recommended Value Reference

Antibody Concentration 2 - 10 mg/mL [1][7]

Reaction Buffer
0.1 M Sodium Bicarbonate, pH

8.3-8.5
[4][5]

Dye:Antibody Molar Ratio 5:1 to 20:1 [9]

Reaction Time 1 - 2 hours [2][5]

Reaction Temperature Room Temperature [2][5]

Optimal DOL 2 - 10 [10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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